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Compound of Interest

Compound Name: Erastin2

Cat. No.: B3026161 Get Quote

For researchers and scientists engaged in drug development, the responsible management

and disposal of chemical compounds like Erastin2 are paramount to ensuring a safe and

compliant laboratory environment. This guide provides essential, step-by-step information for

the proper disposal of Erastin2, a potent ferroptosis inducer, to ensure operational safety and

logistical clarity. It is critical to note that this information is based on general best practices for

laboratory chemical disposal. Always consult the specific Safety Data Sheet (SDS) provided by

the manufacturer and your institution's Environmental Health and Safety (EHS) department for

definitive guidance before handling or disposing of any chemical.

Key Chemical and Safety Data for Erastin2
Understanding the properties of Erastin2 is the first step toward its safe handling and disposal.

The following table summarizes key data for Erastin2.
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Property Value

CAS Number 1695533-44-8[1][2][3]

Molecular Formula C₃₆H₃₅ClN₄O₄[1]

Molecular Weight 623.1 g/mol

Appearance Solid

Solubility
Insoluble in water and ethanol. Soluble in

DMSO and DMF.

Storage
Store as a solid at -20°C. Stock solutions can be

stored at -20°C or -80°C for extended periods.

Step-by-Step Disposal Protocol for Erastin2
The following protocol outlines a general procedure for the disposal of Erastin2. This should be

adapted based on the specific information found in the product's SDS and institutional

guidelines.

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure you are wearing the appropriate personal

protective equipment to minimize exposure risks.

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Use chemical-impermeable gloves (e.g., nitrile).

Body Protection: A lab coat is mandatory.

Respiratory Protection: While not typically required for handling small quantities in a well-

ventilated area, a NIOSH/MSHA-approved respirator should be used if there is a risk of

generating dust or aerosols.

Waste Segregation and Collection
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Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.

Solid Waste:

Collect unused Erastin2 powder, contaminated weighing paper, and other solid materials

in a dedicated, clearly labeled hazardous waste container for non-halogenated organic

solids.

Do not mix with other waste streams unless explicitly permitted by your EHS department.

Liquid Waste:

Solutions of Erastin2 in organic solvents (e.g., DMSO) should be collected in a

designated container for non-halogenated organic solvent waste.

Aqueous solutions containing Erastin2 should be collected in a separate, sealed, and

clearly labeled container for aqueous organic waste. Do not pour any Erastin2 solution

down the drain.

Container Labeling
Accurate and clear labeling of waste containers is a critical safety and regulatory requirement.

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "Erastin2."

Indicate the solvent(s) and the approximate concentration of Erastin2.

Record the date of waste generation on the label.

Storage of Waste
Store waste containers in a designated and secure satellite accumulation area until they are

collected for disposal.

Keep waste containers securely capped at all times, except when adding waste.
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Ensure that the storage area is away from incompatible materials.

Final Disposal
The final disposal of hazardous chemical waste must be handled by trained professionals.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not attempt to dispose of the chemical waste through regular trash.

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

Containment:

For a solid spill, carefully sweep up the material, avoiding dust creation, and place it into a

suitable, closed container for disposal.

For a liquid spill, use an inert absorbent material to contain the spill before collecting it into

a hazardous waste container.

Decontamination: Clean the spill area with an appropriate solvent and collect the cleaning

materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps and decision points in the proper disposal of

Erastin2.
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Caption: Workflow for the proper disposal of Erastin2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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